Cas no 62456-14-8 (Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-)

Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis- structure
62456-14-8 structure
Product Name:Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-
CAS No:62456-14-8
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD30605537
CID:444234
PubChem ID:12636188
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis-
    • cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
    • EN300-2008246
    • VALZPPHHDRBGHU-SFYZADRCSA-N
    • ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
    • SCHEMBL9470601
    • 62456-14-8
    • ethyl (1R,3S)-3-aminocyclohexanecarboxylate
    • Cis-ethyl 3-aminocyclohexanecarboxylate
    • 1259366-98-7
    • rac-ethyl (1r,3s)-3-aminocyclohexane-1-carboxylate
    • (1R,3S)-ethyl 3-aminocyclohexanecarboxylate
    • EN300-712216
    • MDL: MFCD30605537
    • Inchi: 1S/C9H17NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8H,2-6,10H2,1H3/t7-,8+/m1/s1
    • InChI Key: VALZPPHHDRBGHU-SFYZADRCSA-N
    • SMILES: O(CC)C([C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, cis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1126186-100mg
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
100mg
$340 2024-07-28
eNovation Chemicals LLC
Y1126186-250mg
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
250mg
$555 2024-07-28
eNovation Chemicals LLC
Y1126186-500mg
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
500mg
$780 2024-07-28
eNovation Chemicals LLC
Y1126186-1g
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
1g
$1115 2024-07-28
eNovation Chemicals LLC
Y1126186-5g
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
5g
$4475 2024-07-28
eNovation Chemicals LLC
Y1126186-50mg
cis-3-Amino-cyclohexanecarboxylic acid ethyl ester
62456-14-8 95%
50mg
$240 2024-07-28
Enamine
EN300-712216-0.05g
rac-ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
62456-14-8
0.05g
$1344.0 2023-07-04
Enamine
EN300-712216-0.1g
rac-ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
62456-14-8
0.1g
$1408.0 2023-07-04
Enamine
EN300-712216-0.25g
rac-ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
62456-14-8
0.25g
$1472.0 2023-07-04
Enamine
EN300-712216-0.5g
rac-ethyl (1R,3S)-3-aminocyclohexane-1-carboxylate
62456-14-8
0.5g
$1536.0 2023-07-04
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司